Cas no 2803864-24-4 (1,1-Dimethylethyl 6-fluoro-2,3-dihydro-5-methoxy-1H-indole-1-carboxylate)

• Product Name: 1,1-Dimethylethyl 6-fluoro-2,3-dihydro-5-methoxy-1H-indole-1-carboxylate
• CAS No: 2803864-24-4
• MF: C₁₄H₁₈FNO₃
• MW: 267.29602766037
• CID: 6376930
• Update Time: 2025-10-31

1,1-Dimethylethyl 6-fluoro-2,3-dihydro-5-methoxy-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 6-fluoro-2,3-dihydro-5-methoxy-1H-indole-1-carboxylate

• Inchi： 1S/C14H18FNO3/c1-14(2,3)19-13(17)16-6-5-9-7-12(18-4)10(15)8-11(9)16/h7-8H,5-6H2,1-4H3
• InChI Key： RPYWLAJFFICYSJ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C=C(OC)C(F)=C2)CC1

Experimental Properties

• Density: 1.188±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 372.3±42.0 °C(Predicted)
• pka: 0.48±0.20(Predicted)

Additional information on 1,1-Dimethylethyl 6-fluoro-2,3-dihydro-5-methoxy-1H-indole-1-carboxylate

Introduction to 1,1-Dimethylethyl 6-fluoro-2,3-dihydro-5-methoxy-1H-indole-1-carboxylate (CAS No. 2803864-24-4)

1,1-Dimethylethyl 6-fluoro-2,3-dihydro-5-methoxy-1H-indole-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2803864-24-4, belongs to the class of indole derivatives, which are widely recognized for their biological activity and potential therapeutic applications. The presence of fluorine and methoxy substituents in its molecular structure enhances its pharmacological profile, making it a promising candidate for further investigation in drug discovery and development.

The molecular formula of 1,1-Dimethylethyl 6-fluoro-2,3-dihydro-5-methoxy-1H-indole-1-carboxylate is C₁₃H₁₃FNO₃, reflecting its complex and multifaceted nature. The compound features a bulky tert-butyl group (C₄H₉) at the 1-position, which contributes to its stability and solubility characteristics. This structural feature is particularly important in pharmaceutical applications, where chemical stability is a critical factor for ensuring the efficacy and safety of a drug.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated indole derivatives in the development of novel therapeutics. The fluorine atom at the 6-position of the indole ring significantly influences the electronic properties of the molecule, thereby modulating its interactions with biological targets. This modification has been shown to enhance binding affinity and metabolic stability, key attributes for a successful drug candidate. Studies have demonstrated that fluorinated indoles exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.

In particular, 1,1-Dimethylethyl 6-fluoro-2,3-dihydro-5-methoxy-1H-indole-1-carboxylate has been investigated for its potential role in modulating enzyme activity and receptor binding. The methoxy group at the 5-position further contributes to the compound's pharmacological diversity by participating in hydrogen bonding interactions and influencing electronic distributions. These structural elements collectively contribute to the compound's ability to interact with biological systems in a targeted manner.

The synthesis of 1,1-Dimethylethyl 6-fluoro-2,3-dihydro-5-methoxy-1H-indole-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine into the indole core typically requires specialized methodologies to ensure high yield and purity. Advances in synthetic chemistry have enabled more efficient and scalable production processes for such complex molecules. These improvements are crucial for facilitating further preclinical and clinical studies.

Current research in this area is focused on exploring the pharmacological potential of 1,1-Dimethylethyl 6-fluoro-2,3-dihydro-5-methoxy-1H-indole-1-carboxylate as a lead compound for drug development. In vitro studies have revealed promising interactions with various biological targets, suggesting its utility in treating conditions such as neurodegenerative diseases and autoimmune disorders. The compound's ability to modulate key signaling pathways makes it an attractive candidate for further investigation.

The structural features of 1,1-Dimethylethyl 6-fluoro-2,3-dihydro-5-methoxy-1H-indole-1-carboxylate also make it a valuable tool for understanding mechanisms of action at the molecular level. By studying how this compound interacts with biological targets, researchers can gain insights into disease pathways and develop more effective therapeutic strategies. The use of computational modeling techniques has further enhanced our understanding of its binding properties and pharmacokinetic behavior.

Future directions in the study of 1,1-Dimethylethyl 6-fluoro-2,3-dihydro-5-methoxy-1H-indole-1-carboxylate include optimizing its chemical structure for improved bioavailability and reduced toxicity. Additionally, exploring its potential as a prodrug or combination therapy could expand its therapeutic applications. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into tangible medical benefits.

In conclusion, 2803864-244 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The ongoing research into this compound underscores its potential as a lead molecule for developing novel therapeutics aimed at treating various diseases. As our understanding of molecular interactions continues to evolve，this compound will undoubtedly play a crucial role in shaping future medical treatments.